![molecular formula C16H13ClN2O3S B251924 2-(2-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide](/img/structure/B251924.png)
2-(2-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research. It is a benzothiazole derivative that has been studied for its potential applications as a therapeutic agent in various diseases.
Mechanism of Action
The mechanism of action of 2-(2-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It also inhibits the activity of protein kinase C (PKC), which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and exhibit antibacterial and antifungal properties. It has also been found to improve cognitive function in Alzheimer's disease models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(2-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide in lab experiments is its ability to inhibit various enzymes and signaling pathways, making it a potentially useful therapeutic agent. However, one of the limitations is the lack of information on its toxicity and pharmacokinetics, which may affect its potential use in humans.
Future Directions
There are several future directions for the research on 2-(2-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide. One area of research is the development of new derivatives with improved pharmacokinetic properties. Another area of research is the investigation of its potential use as an imaging agent for detecting amyloid plaques in Alzheimer's disease. Additionally, further studies are needed to determine its safety and toxicity in humans, which is essential for its potential use as a therapeutic agent.
In conclusion, this compound is a chemical compound that has shown potential in various scientific research applications. Its ability to inhibit enzymes and signaling pathways makes it a potentially useful therapeutic agent for various diseases. However, further research is needed to determine its safety and toxicity in humans, as well as its potential use as an imaging agent for detecting amyloid plaques in Alzheimer's disease.
Synthesis Methods
The synthesis of 2-(2-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide involves the reaction of 2-chlorophenol with potassium carbonate in dimethylformamide, followed by the addition of 6-methoxy-2-mercaptobenzothiazole and ethyl chloroacetate. The resulting product is then purified through recrystallization to obtain the final compound.
Scientific Research Applications
2-(2-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, anti-bacterial, and anti-fungal properties. It has also been studied for its potential use as an imaging agent for detecting amyloid plaques in Alzheimer's disease.
Properties
Molecular Formula |
C16H13ClN2O3S |
---|---|
Molecular Weight |
348.8 g/mol |
IUPAC Name |
2-(2-chlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide |
InChI |
InChI=1S/C16H13ClN2O3S/c1-21-10-6-7-12-14(8-10)23-16(18-12)19-15(20)9-22-13-5-3-2-4-11(13)17/h2-8H,9H2,1H3,(H,18,19,20) |
InChI Key |
DTMHDWYPEXBQTM-UHFFFAOYSA-N |
SMILES |
COC1=CC2=C(C=C1)N=C(S2)NC(=O)COC3=CC=CC=C3Cl |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)NC(=O)COC3=CC=CC=C3Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.